Cas no 71628-08-5 (2H-1-Benzopyran-5,7-diol,2-(3,4-dihydroxyphenyl)-3-(dodecyloxy)-3,4-dihydro-, (2R,3S)-)

• Product Name: 2H-1-Benzopyran-5,7-diol,2-(3,4-dihydroxyphenyl)-3-(dodecyloxy)-3,4-dihydro-, (2R,3S)-
• CAS No: 71628-08-5
• MF: C₂₇H₃₈O₆
• MW: 458.587028980255
• CID: 577965
• PubChem ID: 156188
• Update Time: 2025-04-19

2H-1-Benzopyran-5,7-diol,2-(3,4-dihydroxyphenyl)-3-(dodecyloxy)-3,4-dihydro-, (2R,3S)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-5,7-diol,2-(3,4-dihydroxyphenyl)-3-(dodecyloxy)-3,4-dihydro-, (2R,3S)-
• 2H-1-Benzopyran-5,7-diol, 2-(3,4-dihydroxyphenyl)-3-(dodecyloxy)-3,4-dihydro-, (2R-trans)-
• (2R,3S)-2-(3,4-dihydroxyphenyl)-3-dodecoxy-3,4-dihydro-2H-chromene-5,7-diol
• SCHEMBL5324741
• 71628-08-5
• DTXSID20221871
• CHEMBL1087800

• Inchi： 1S/C27H38O6/c1-2-3-4-5-6-7-8-9-10-11-14-32-26-18-21-23(30)16-20(28)17-25(21)33-27(26)19-12-13-22(29)24(31)15-19/h12-13,15-17,26-31H,2-11,14,18H2,1H3/t26-,27+/m0/s1
• InChI Key： VILVUXGYJZIYEI-RRPNLBNLSA-N
• SMILES： O(CCCCCCCCCCCC)[C@H]1CC2C(=CC(=CC=2O[C@@H]1C1C=CC(=C(C=1)O)O)O)O

Computed Properties

• Exact Mass: 458.26694
• Monoisotopic Mass: 458.267
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 13
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 649.1°Cat760mmHg
• Flash Point: 346.3°C
• Refractive Index: 1.598
• PSA: 99.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavan-3-ols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavan-3-ols